Cas no 112317-18-7 (Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)-)

Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)- structure
112317-18-7 structure
Product Name:Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)-
CAS No:112317-18-7
MF:C14H8Cl3NO3
MW:344.577220916748
CID:198116
PubChem ID:183437
Update Time:2025-04-19

Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(3,7,8-trichlorodibenzo[b,e][1,4]dioxin-2-yl)-
    • N-(3,7,8-trichlorodibenzo-p-dioxin-2-yl)acetamide
    • DTXSID10150000
    • Acetamide, N-(3,7,8-trichlorodibenzo(b,e)(1,4)dioxin-2-yl)-
    • 112317-18-7
    • N-(3,7,8-Trichlorodibenzo(b,e)(1,4)dioxin-2-yl)acetamide
    • Inchi: 1S/C14H8Cl3NO3/c1-6(19)18-10-5-14-13(4-9(10)17)20-11-2-7(15)8(16)3-12(11)21-14/h2-5H,1H3,(H,18,19)
    • InChI Key: CUTYVKNXQSIACC-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=C1NC(C)=O)OC1C=C(C(=CC=1O2)Cl)Cl

Computed Properties

  • Exact Mass: 342.95714
  • Monoisotopic Mass: 342.957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.587
  • Boiling Point: 516.2°Cat760mmHg
  • Flash Point: 266°C
  • Refractive Index: 1.672
  • PSA: 47.56
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